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Compound of Interest

3,5-Di-tert-butyl-2-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B142351

An In-depth Technical Guide to the Physical Properties of 3,5-Di-tert-butyl-2-
hydroxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3,5-
Di-tert-butyl-2-hydroxybenzaldehyde, a key intermediate in the synthesis of salen ligands
and other complex molecules.[1][2][3] This document is intended to be a valuable resource for
professionals in research and development.

Chemical Identity and Structure

3,5-Di-tert-butyl-2-hydroxybenzaldehyde, also known as 3,5-Di-tert-butylsalicylaldehyde, is
an organic compound characterized by a benzaldehyde core with a hydroxyl group and two
bulky tert-butyl groups.[4][5] These tert-butyl groups exert significant steric influence, which
plays a crucial role in the molecule's reactivity and the properties of its derivatives.[3]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 3,5-Di-tert-butyl-2-hydroxybenzaldehyde
Synonyms 3,5-Di-tert-butylsalicylaldehyde

CAS Number 37942-07-7[4]

Molecular Formula

C15H2202[4]

Molecular Weight 234.33 g/mol [4]
nChi 1S/C15H2202/c1-14(2,3)11-7-10(9-
n
16)13(17)12(8-11)15(4,5)6/h7-9,17H,1-6H3[4]
SMILES CC(C)(C)clcc(C=0)c(O)c(cl)C(C)(C)C[4]

Quantitative Physical Properties

The physical characteristics of 3,5-Di-tert-butyl-2-hydroxybenzaldehyde are summarized in
the table below. These properties are essential for its handling, storage, and application in

synthetic chemistry.

Table 2: Physical Properties

Property Value
White to cream to yellow crystalline solid or
Appearance
powder[6][7]
Melting Point 59-61 °C[4]
Boiling Point 277.6 £ 35.0 °C at 760 mmHg[8]
Density 1.0 £ 0.1 g/cm3[8]
Solubility Soluble in DMSO and methanol[1][2]

Spectral Data
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Spectroscopic data is critical for the identification and characterization of 3,5-Di-tert-butyl-2-
hydroxybenzaldehyde.

Table 3: Spectral Data Summary

Spectroscopy Key Features

Signals corresponding to the aldehydic proton,
hydroxyl proton, aromatic protons, and the

1IH NMR y yip P
protons of the tert-butyl groups can be

observed.

Distinct peaks for the carbonyl carbon, aromatic
13C NMR carbons, and the carbons of the tert-butyl

groups are present.

The mass spectrum shows a molecular ion peak
Mass Spectrometry corresponding to the molecular weight of the

compound.

Experimental Protocols

The following are detailed, generalized methodologies for the determination of the key physical
properties of organic compounds like 3,5-Di-tert-butyl-2-hydroxybenzaldehyde.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. This is a key indicator of purity.

Methodology:

e Sample Preparation: A small amount of the dry, crystalline 3,5-Di-tert-butyl-2-
hydroxybenzaldehyde is placed into a capillary tube, which is then sealed at one end.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer.

e Heating: The sample is heated at a controlled, slow rate.
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» Observation: The temperatures at which the substance begins to melt and completely
liquefies are recorded. This range is reported as the melting point. For pure compounds, this
range is typically narrow.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology:
o Sample Preparation: A small volume of the liquid sample is placed in a test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the test
tube with the sample.

e Heating: The test tube is gently heated in a heating bath.

o Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is then discontinued.

e Measurement: The temperature at which the liquid begins to enter the capillary tube upon
cooling is recorded as the boiling point.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology:

e Solvent Selection: A known volume of the desired solvent (e.g., DMSO, methanol) is placed
in a test tube.

¢ Solute Addition: A pre-weighed amount of 3,5-Di-tert-butyl-2-hydroxybenzaldehyde is
added to the solvent.

¢ Mixing: The mixture is agitated (e.g., by vortexing or stirring) to facilitate dissolution.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b142351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Observation: The solubility is determined by observing the amount of solute that can be
completely dissolved in the solvent at a specific temperature. This can be reported
qualitatively (e.g., soluble, slightly soluble, insoluble) or quantitatively (e.g., in g/100mL).

Application in Synthesis: Salen Ligand Formation

A primary application of 3,5-Di-tert-butyl-2-hydroxybenzaldehyde is in the synthesis of salen
and salen-type ligands, which are important in coordination chemistry and catalysis.[3] The
following diagram illustrates the general workflow for the synthesis of a salen ligand from this
precursor.

3,5-Di-tert-butyl- Formation of
2-hydroxybenzaldehyde Schiff base Salen Ligand
(2 equivalents) >

Condensation Reaction
(Solvent, Heat)

Water

Diamine
(byproduct)

(e.g., ethylenediamine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3,5-Di-tert-butyl-2-hydroxybenzaldehyde physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142351#3-5-di-tert-butyl-2-hydroxybenzaldehyde-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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